10.1039/D1QO00350J | A solvent-free and efficient synthesis of bicyclic 2-pyridone derivatives for endoplasmic reticulum imaging†

A solvent-free and efficient synthesis of bicyclic 2-pyridone derivatives for endoplasmic reticulum imaging†

Organic Chemistry Frontiers Pub Date: 2021-04-26 DOI: 10.1039/D1QO00350J

Abstract

Starting from citric acid (CA) and ethylenediamine derivatives, a solvent-free, catalyst-free and high yielding synthesis approach for bicyclic 2-pyridones is presented. By continuously modifying the core structure, a series of novel and bright fluorophores with outstanding endoplasmic reticulum targeting properties (Pearson's coefficients = 0.89–0.97) and antibacterial activities were obtained. Theoretical calculations and single-crystal structures were further investigated to help reveal the structure–activity relationship. The green preparation method and excellent biological properties make these bicyclic 2-pyridone derivatives very promising for future applications.

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Journal Name：Organic Chemistry Frontiers

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